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Compound of Interest

Compound Name: Acid Red 9

Cat. No.: B1450816

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the shelf life and recommended storage
conditions for Acid Red 9 powder (also known as Ponceau 4R, C.I. 16255, or Food Red 7).
The information presented is intended to ensure the quality, stability, and integrity of the
compound for research, development, and manufacturing purposes.

Overview of Acid Red 9

Acid Red 9 is a synthetic monoazo dye widely used as a colorant in various industries,
including food and beverage, pharmaceuticals, cosmetics, and textiles.[1] Its chemical stability
and vibrant red hue make it a valuable compound in numerous applications.[1] Understanding
its shelf life and optimal storage conditions is critical for maintaining its chemical and physical
properties over time.

Recommended Storage Conditions

To ensure the longevity and stability of Acid Red 9 powder, it is imperative to adhere to the
following storage guidelines. These conditions are designed to protect the compound from
degradation due to environmental factors.

General Recommendations:

o Temperature: Store at ambient or room temperature.[2][3][4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1450816?utm_src=pdf-interest
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.chemimpex.com/products/38647
https://www.chemimpex.com/products/38647
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://mail.safcol-colors.com/pdf/safcol_ponceau_4r.pdf
https://www.calpaclab.com/acid-red-9-1-gram/ala-a304673-1g
https://www.chembk.com/en/chem/ACID%20RED%209
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Container: Keep the container tightly closed and properly sealed in its original packaging.

Environment: Store in a dry, cool, and well-ventilated place.

Exposure: Protect from direct sunlight, moisture, excess heat, and light.

Incompatibilities: Store away from strong oxidizing agents.

Shelf Life of Acid Red 9 Powder

The shelf life of Acid Red 9 powder can vary depending on the manufacturer and the
adherence to proper storage conditions. The following table summarizes the reported shelf life
from various sources.

Shelf Life Manufacturer/Supplier Recommendation

Stated as the period to ensure optimal

2 Years
performance when stored properly.
3 Years For the powder form when stored at -20°C.
From the date of manufacturing when stored in
6 Years o ) )
the original container at ambient temperatures.
8 Years General shelf life mentioned by a supplier.

It is crucial to consult the certificate of analysis or the supplier's specific documentation for the
exact expiration date of a particular batch.

Experimental Protocols for Stability Testing

While specific, detailed experimental protocols for Acid Red 9 powder are not readily available
in the public domain, a general approach to stability testing for chemical powders can be
adapted. The following outlines a comprehensive methodology for conducting both long-term
and accelerated stability studies.

Objective
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To evaluate the stability of Acid Red 9 powder under defined storage conditions over a
specified period to establish its shelf life.

Materials and Equipment

o Acid Red 9 powder (at least three different batches)

o Climate-controlled stability chambers

o Appropriate sample containers (emulating market packaging)

e Analytical balance

o Spectrophotometer (for color intensity and purity analysis)

e High-Performance Liquid Chromatography (HPLC) system (for impurity profiling)

o Karl Fischer titrator (for moisture content)

Microscope (for physical appearance)

Experimental Workflow

The following diagram illustrates the general workflow for a stability study of Acid Red 9
powder.
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Caption: General workflow for a stability study of Acid Red 9 powder.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1450816?utm_src=pdf-body-img
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Long-Term Stability Testing

o Storage Conditions: Store samples from at least three batches at 25°C + 2°C with a relative
humidity (RH) of 60% + 5%.

o Testing Frequency: Test samples at intervals of 0, 3, 6, 9, 12, 18, 24, and 36 months.

e Analytical Tests:

o

Appearance: Visually inspect for any changes in color, texture, or for the formation of
lumps.

o Color Intensity: Measure the absorbance of a standard solution at the maximum
wavelength (around 508 nm) using a spectrophotometer.

o Purity and Degradation Products: Use a stability-indicating HPLC method to quantify the
active ingredient and detect any impurities or degradation products.

o Moisture Content: Determine the water content using Karl Fischer titration.

Accelerated Stability Testing

o Storage Conditions: Store samples from the same three batches at 40°C £ 2°C with an RH
of 75% = 5%.

e Testing Frequency: Test samples at intervals of 0, 1, 2, 3, and 6 months.
o Analytical Tests: Perform the same set of analytical tests as in the long-term stability study.

The data from accelerated testing can be used to predict the shelf life under normal storage
conditions.

Logical Relationship of Factors Affecting Stability

The stability of Acid Red 9 powder is influenced by several interconnected factors. The
following diagram illustrates these relationships.
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Caption: Factors influencing the stability and shelf life of Acid Red 9 powder.

Conclusion

The stability and shelf life of Acid Red 9 powder are well-maintained when the compound is
stored under the recommended conditions of a cool, dry, and dark environment in a tightly
sealed container. For critical applications, it is advisable to perform stability testing under
conditions that reflect the intended storage and use of the product to ensure its quality and
performance over time. Adherence to these guidelines will help in preserving the integrity of
Acid Red 9 for its various applications in research and industry.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1450816?utm_src=pdf-body-img
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/product/b1450816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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